Cas no 1361553-89-0 (6-(3,4,5-Trichlorophenyl)nicotinic acid)
6-(3,4,5-Trichlorophenyl)nicotinic acid is a specialized organic compound featuring a nicotinic acid core substituted with a 3,4,5-trichlorophenyl group at the 6-position. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical research. The presence of multiple chlorine atoms enhances its lipophilicity and stability, making it a valuable intermediate for synthesizing more complex molecules. Its well-defined aromatic and carboxylic acid functionalities allow for further derivatization, enabling applications in medicinal chemistry and material science. The compound is typically characterized by high purity and consistent performance, ensuring reliability in synthetic workflows. Its structural features make it particularly useful for studying structure-activity relationships in drug discovery.
1361553-89-0 structure
Product Name:6-(3,4,5-Trichlorophenyl)nicotinic acid
CAS No:1361553-89-0
MF:C12H6Cl3NO2
MW:302.540540218353
CID:4793731
Update Time:2025-06-07
6-(3,4,5-Trichlorophenyl)nicotinic acid Chemical and Physical Properties
Names and Identifiers
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- 6-(3,4,5-Trichlorophenyl)nicotinic acid
-
- Inchi： 1S/C12H6Cl3NO2/c13-8-3-7(4-9(14)11(8)15)10-2-1-6(5-16-10)12(17)18/h1-5H,(H,17,18)
- InChI Key： FDAOCXCPOQDQCQ-UHFFFAOYSA-N
- SMILES： ClC1C(=C(C=C(C=1)C1C=CC(C(=O)O)=CN=1)Cl)Cl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 304
- XLogP3: 3.9
- Topological Polar Surface Area: 50.2
6-(3,4,5-Trichlorophenyl)nicotinic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013030608-250mg |
6-(3,4,5-Trichlorophenyl)nicotinic acid |
1361553-89-0 | 97% | 250mg |
475.20 USD | 2021-05-31 | |
| Alichem | A013030608-500mg |
6-(3,4,5-Trichlorophenyl)nicotinic acid |
1361553-89-0 | 97% | 500mg |
798.70 USD | 2021-05-31 | |
| Alichem | A013030608-1g |
6-(3,4,5-Trichlorophenyl)nicotinic acid |
1361553-89-0 | 97% | 1g |
1,564.50 USD | 2021-05-31 |
6-(3,4,5-Trichlorophenyl)nicotinic acid Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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